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Compound of Interest

Compound Name: Coccinilactone B

Cat. No.: B15239690 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Coccinellactone B, a rotenoid of

significant interest to the scientific community. This document is intended for researchers,

scientists, and drug development professionals, offering a centralized resource for its chemical

properties, and outlining a foundational protocol for its isolation.

Chemical and Physical Data
A clear understanding of the fundamental properties of Coccinellactone B is essential for any

research endeavor. The following table summarizes its key chemical and physical data.

Property Value Source

CAS Number 135626-13-0 PubChem[1]

Molecular Weight 298.25 g/mol PubChem[1]

Molecular Formula C₁₆H₁₀O₆ PubChem[1]

IUPAC Name

6,9,11-trihydroxy-6H-

chromeno[3,4-b]chromen-12-

one

PubChem[1]

Biological Activity
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Coccinellactone B belongs to the class of rotenoids, compounds that have been isolated from

plants of the Boerhavia genus.[2][3][4] Scientific literature suggests that rotenoids, as a class,

exhibit a range of promising biological activities, including anticancer, anti-inflammatory,

antioxidant, and immunomodulatory effects.[4]

Experimental Protocols
Isolation of Rotenoids from Boerhavia Species
The following protocol is adapted from a method used for the successful isolation of related

rotenoids, such as boeravinones, from Boerhaavia diffusa, a plant closely related to the source

of Coccinellactone B, Boerhavia coccinea.[1] This protocol provides a robust starting point for

the isolation of Coccinellactone B.

I. Extraction

Obtain and prepare the roots of the Boerhavia species.

Extract the plant material with methanol at room temperature.

Pool the methanol extracts and evaporate the solvent to yield a crude extract.

II. Fractionation (Kupchan Partitioning)

Dissolve the crude methanol extract in a 9:1 mixture of methanol and water.

Partition the dissolved extract against n-hexane to remove nonpolar compounds.

The resulting aqueous methanol fraction will contain the rotenoids.

III. Chromatographic Purification

Subject the rotenoid-containing fraction to sequential silica gel column chromatography.

Further purify the resulting fractions using High-Performance Liquid Chromatography (HPLC)

to isolate the individual rotenoid compounds.[1]

The workflow for this isolation process can be visualized in the following diagram:
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Isolation Workflow for Rotenoids from Boerhavia Species

1. Extraction of Boerhavia roots with Methanol

2. Kupchan Partitioning
(Methanol/Water vs. n-Hexane)

Crude Methanol Extract

3. Silica Gel Column Chromatography
of Rotenoid-Containing Fraction

Aqueous Methanol Fraction

4. High-Performance Liquid Chromatography (HPLC)
Purification

Semi-Purified Fractions

Isolated Coccinellactone B

Pure Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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